Cas no 82690-38-8 (Benzenamine, 3-(4-phenyl-1,3-butadiynyl)-)

Benzenamine, 3-(4-phenyl-1,3-butadiynyl)- structure
82690-38-8 structure
Product Name:Benzenamine, 3-(4-phenyl-1,3-butadiynyl)-
CAS No:82690-38-8
MF:C16H11N
MW:217.265243768692
CID:687254
PubChem ID:71417965
Update Time:2025-04-19

Benzenamine, 3-(4-phenyl-1,3-butadiynyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-(4-phenyl-1,3-butadiynyl)-
    • 3-(4-phenylbuta-1,3-diynyl)aniline
    • 3-(4-Phenylbuta-1,3-diyn-1-yl)aniline
    • DTXSID60837293
    • 82690-38-8
    • Inchi: 1S/C16H11N/c17-16-12-6-11-15(13-16)10-5-4-9-14-7-2-1-3-8-14/h1-3,6-8,11-13H,17H2
    • InChI Key: ZXCJPZATEVLOQN-UHFFFAOYSA-N
    • SMILES: NC1C=CC=C(C#CC#CC2C=CC=CC=2)C=1

Computed Properties

  • Exact Mass: 217.089149355g/mol
  • Monoisotopic Mass: 217.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26Ų
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